Cas no 1226447-34-2 (N-(2-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-(2-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1226447-34-2
• MF: C₁₉H₂₃FN₄O₂
• MW: 358.409927606583
• CID: 5394022
• Update Time: 2025-06-08

N-(2-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Fluorophenyl)-2-[[6-methyl-2-(4-methyl-1-piperidinyl)-4-pyrimidinyl]oxy]acetamide
• N-(2-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C19H23FN4O2/c1-13-7-9-24(10-8-13)19-21-14(2)11-18(23-19)26-12-17(25)22-16-6-4-3-5-15(16)20/h3-6,11,13H,7-10,12H2,1-2H3,(H,22,25)
• InChI Key： DIHDYSAPDJCJAJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)COC1C=C(C)N=C(N2CCC(C)CC2)N=1

Experimental Properties

• Density: 1.235±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.39±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

Professional Introduction to N-(2-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide and CAS No 1226447-34-2

N-(2-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is a sophisticated organic compound with a molecular structure that exhibits significant potential in the field of pharmaceutical research. This compound, identified by the CAS number 1226447-34-2, has garnered attention due to its unique chemical properties and its promising applications in the development of novel therapeutic agents. The intricate arrangement of fluorine, methyl, and piperidine substituents within its framework suggests a high degree of specificity, which is crucial for targeting biological pathways effectively.

The compound's structure incorporates several key functional groups that contribute to its pharmacological activity. The 2-fluorophenyl moiety is particularly noteworthy, as fluorine atoms are often employed in medicinal chemistry to enhance metabolic stability and binding affinity. This substitution pattern is frequently observed in drugs that require prolonged half-lives and improved bioavailability. Additionally, the presence of a pyrimidine ring, which is a common scaffold in many bioactive molecules, further underscores the compound's potential as a lead candidate for drug discovery.

The 6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl portion of the molecule adds another layer of complexity, introducing both methyl and piperidine groups. Piperidine derivatives are well-known for their role in central nervous system (CNS) drugs due to their ability to cross the blood-brain barrier efficiently. The combination of these elements suggests that this compound may exhibit properties suitable for treating neurological disorders or other conditions where precise molecular interaction is essential.

In recent years, there has been a growing interest in developing small molecule inhibitors that target specific enzymes or receptors involved in disease pathways. N-(2-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide aligns with this trend, as its structure is designed to interact with biological targets in a highly selective manner. Preliminary studies have indicated that this compound may have inhibitory effects on certain kinases and other enzymes implicated in cancer and inflammation.

The pharmaceutical industry has increasingly leveraged computational chemistry and high-throughput screening to identify promising candidates for further development. The structural features of N-(2-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide make it an attractive candidate for these approaches. Its complex architecture provides multiple opportunities for optimization, allowing researchers to fine-tune its properties for improved efficacy and reduced toxicity.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for derivative design. By modifying specific functional groups or introducing new ones, scientists can explore a wide range of biological activities. For instance, altering the substituents on the pyrimidine ring could lead to compounds with enhanced binding affinity or selectivity for particular targets. Similarly, changes to the acetamide moiety might influence metabolic stability or pharmacokinetic profiles.

The use of fluorine-containing compounds in drug development has been well-documented for their ability to improve drug-like properties such as lipophilicity, solubility, and metabolic stability. In the case of N-(2-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide, the strategic placement of fluorine atoms could play a critical role in determining its overall pharmacological profile. This feature makes it particularly interesting for researchers who are focused on developing next-generation therapeutics with improved pharmacokinetic profiles.

Ongoing research into N-(2-fluorophenyl)-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yll]]oxy}acetamide is exploring its potential applications in various therapeutic areas. Initial preclinical studies have shown promising results in models of inflammation and cancer, where the compound demonstrated inhibitory activity against key enzymes involved in these pathways. These findings suggest that further investigation could lead to the development of novel treatments for these conditions.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Researchers have utilized advanced techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies to construct the complex framework efficiently. This level of synthetic sophistication highlights the compound's complexity and underscores the expertise required to produce it on a scalable basis.

The potential commercial applications of N-(2-fluorophenyl)-2-{[6-methyl-